Cas no 84995-63-1 (o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate)

o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate structure

84995-63-1 structure

Product Name:o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate

CAS No:84995-63-1

Molecular Formula:C₁₁H₁₁ClOS

Molecular Weight:226.722440958023

CID:90899

PubChem ID:11535933

o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate Properties

Names and Identifiers

- o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate
- Carbonochloridothioic acid, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester
- O-(5,6,7,8-tetrahydronaphthalen-2-yl) chloridothiocarbonate
- O-(5,6,7,8-Tetrahydro-2-naphthyl) chlorothioformate
- o-5,6,7,8-Tetrahydro-2-phtylthiochloroformate
- Liranaftate Intermediate III
- O-(5,6,7,8-tetrahydronaphthalen-2-yl) chloromethanethioate
- 84995-63-1
- O-5,6,7,8-TETRAHYDRO-2-NAPHTHYLTHIOCHLOROFORMATE
- BCP11000
- SCHEMBL9403969
- 5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL CHLOROMETHANETHIOATE
- O-(5,6,7,8-tetrahydronaphthalen-2-yl) carbonochloridothioate
- QOEUMLCJUMABRH-UHFFFAOYSA-N
- F71346
- +Expand
- InChIKey： QOEUMLCJUMABRH-UHFFFAOYSA-N
- Inchi： 1S/C11H11ClOS/c12-11(14)13-10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2
- SMILES： S=C(OC1C=C2CCCCC2=CC=1)Cl

Computed Properties

Exact Mass: 226.0219138g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 226.0219138g/mol
Heavy Atom Count: 14
Complexity: 219
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.7
Topological Polar Surface Area: 41.3Å²

Experimental Properties

LogP: 3.46790
PSA: 41.32000
Solubility: Almost insoluble (0.015 g/l) (25 º C),
Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),

o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G2ND-5g	o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate	84995-63-1	98%	5g	$7.00	2024-04-21
A2B Chem LLC	AH49129-5g	o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate	84995-63-1	98%	5g	$6.00	2024-04-19
Aaron	AR00G2VP-5g	o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate	84995-63-1	98%	5g	$8.00
eNovation Chemicals LLC	Y1251600-100g	o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate	84995-63-1	98%	100g	$145	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1640058-5g	O-(5,6,7,8-tetrahydronaphthalen-2-yl) carbonochloridothioate	84995-63-1	98%	5g	￥78.00	2024-07-28

o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate Synthesis

Synthetic Circuit 1

1125-78-6

463-71-8

84995-63-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt → 5 °C
1.2 Solvents: Carbon tetrachloride ; 1.5 h, < 0 °C; 0.5 h, 0 °C

Reference

Improved process for liranaftate synthesis

Shi, Qing-dong; et al, Guangzhou Huagong, 2010, 38(7), 129-130

Synthetic Circuit 2

1125-78-6

463-71-8

84995-63-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Disodium sulfide Solvents: Carbon tetrachloride ; 0 °C; < 5 °C; 5 °C → rt; 30 min, rt

Reference

Optimization of synthesis technology for liranaftate

Jin, Rongqing; et al, Zhongnan Yaoxue, 2009, 7(9), 676-678

Synthetic Circuit 3

1125-78-6

463-71-8

84995-63-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Cyclohexane

Reference

Industrial preparation of phenyl chlorothioformates

, Japan, , ,

o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate Raw materials

5,6,7,8-Tetrahydro-2-naphthol

o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate Preparation Products

o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate (84995-63-1)

o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate Suppliers

JI NAN LI DE YI YAO JI SHU Co., Ltd.

Audited Supplier

(CAS:84995-63-1)

MR./MRS.:CHEN XIAN SHENG

Phone:15550407051

Email:lead@leadchem.net

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84995-63-1 (o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:84995-63-1)o-5,6,7,8-Tetrahydro-2-naphtylthiochloroformate

Purity:99.9%

Quantity:200kg

Price($):discuss personally